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Application Notes: Isobutyl Salicylate for RD

Isobutyl salicylate is an aromatic ester valued for its floral, sweet, and slightly wintergreen-like odor [1] [2].

Its primary applications are in the fragrance, flavor, and cosmetic industries, where it functions as a scent

component and a skin-conditioning agent [2]. The following notes detail its key characteristics for scientific

professionals.

Chemical and Physical Properties Isobutyl salicylate is characterized by the following properties, which

are critical for its handling, identification, and use in formulations:

Property Specification / Value
Reference /
Context

CAS Registry
Number

87-19-4 [3] [4] [2]

Molecular Formula C₁₁H₁₄O₃ [2]

Molecular Weight 194.23 g/mol [2]

Physical Form Colorless to pale yellow liquid [2] [5]
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Property Specification / Value
Reference /
Context

Odor Description Soft, floral, creamy, with hints of wintergreen, ylang-ylang,

orchid, and leafy tobacco

[1]

Boiling Point 263.9 ± 13.0 °C (760 mmHg) [2]

Melting Point -6 °C [2]

Flash Point 103.4 ± 12.6 °C [2]

Density 1.1 ± 0.1 g/cm³ [2]

Refractive Index 1.509 [2]

Purity
(Commercial)

Typically >98% to >99% [1] [5]

Safety and Regulatory Information Safe handling of isobutyl salicylate is paramount in a laboratory

setting. Key safety classifications are listed below.

Aspect Details

GHS Hazard
Statements

H302 (Harmful if swallowed), H400 (Very toxic to aquatic life), H411 (Toxic to
aquatic life with long-lasting effects) [2] [5].

Precautionary
Measures

Work in a well-ventilated area, wear nitrile gloves and safety glasses to prevent
skin and eye contact [1].

Storage Store in a cool, dry, dark place, in containers with tight seals to prevent
oxidation. A shelf life of 3-5 years is typical with proper storage [1].

Experimental Protocols
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While direct extraction protocols for isobutyl salicylate are not detailed in the available literature, the

following sections outline its established synthesis and analytical methods based on common chemical

practices and search result information.

Synthesis of Isobutyl Salicylate

Isobutyl salicylate is synthesized industrially via the Fischer esterification of salicylic acid with isobutyl

alcohol [2]. The general workflow for this synthesis is as follows:
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Charge reactor with:
- Salicylic Acid

- Isobutyl Alcohol
- Acid Catalyst (e.g., H₂SO₄)

Reflux with heating
(Under dehydrating conditions)

Reaction Monitoring
(TLC or GC to track completion)

Cool Reaction Mixture

Purification

Drying & Filtration

Final Product:
Isobutyl Salicylate

Liquid-Liquid Workup
(Wash with water, NaHCO₃ solution)

  Common Path

Distillation
(Separate from impurities)

  For Purity

Click to download full resolution via product page
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Title: Isobutyl Salicylate Synthesis Workflow

Detailed Procedure:
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine salicylic

acid with a molar excess of isobutyl alcohol. Add a concentrated acid catalyst, such as sulfuric
acid (H₂SO₄) or p-toluenesulfonic acid [2].

Esterification: Heat the mixture to reflux with constant stirring. The reaction typically requires
several hours. The use of a Dean-Stark apparatus can be beneficial to remove water formed

during the reaction, driving the equilibrium towards ester formation.
Reaction Monitoring: Monitor the reaction progress by analytical methods such as thin-layer

chromatography (TLC) or gas chromatography (GC) until salicylic acid is no longer detected.
Purification:

Workup: After cooling, transfer the reaction mixture to a separatory funnel. Wash the
organic layer successively with water (to remove the catalyst and alcohol) and a 5%

sodium bicarbonate solution (to neutralize any residual acid). Perform a final wash with
brine.

Distillation: The crude ester can be purified by distillation under reduced pressure to
obtain a pure product, boiling point ~267 °C at atmospheric pressure [2].

Drying and Final Product: Dry the purified product over anhydrous magnesium sulfate or
sodium sulfate. Filter to remove the drying agent to obtain the final isobutyl salicylate.

Purification and Separation Techniques

The primary purification technique for the synthesized ester is distillation [2]. For related salicylate esters,

crystallization has been explored as a high-purity purification method, which may offer an alternative

pathway for researchers.

A patent for purifying methyl salicylate (US1814853A) describes a method using crystallization with a

diluent [6]. While not directly confirmed for the isobutyl ester, the principle could be investigated.

Protocol Concept: The crude salicylate ester is mixed with a diluent like methanol. The solution is

then cooled to a specific temperature to induce the formation of hard, granular crystals of the pure
ester, which are easily separated from the impure mother liquor by filtration or centrifuging [6]. The

crystals are then washed with a cold diluent and melted to obtain the purified material.

For separating azeotropic mixtures involving similar esters like isobutyl acetate, advanced distillation

techniques like extractive distillation or pressure-swing distillation are employed industrially [7]. These

are highly specific to the mixture being separated and require rigorous simulation and optimization.
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Analytical Characterization Protocols

Routine analysis for identity and purity confirmation can be conducted using the following techniques:

Technique Application Protocol Notes

Gas Chromatography
(GC)

Purity assessment,
quantification.

Use a standard non-polar to mid-polar capillary
column (e.g., DB-5). Coupling with a Mass

Spectrometer (GC-MS) provides definitive
identification [2].

Infrared (IR)
Spectroscopy

Functional group
confirmation.

Confirm the presence of ester (C=O stretch ~1700-
1725 cm⁻¹) and hydroxyl (O-H stretch ~3200-3600

cm⁻¹) groups [2].

Nuclear Magnetic
Resonance (NMR)

Structural

elucidation.

¹H NMR and ¹³C NMR are used to verify the molecular

structure. The ortho-disubstituted benzene ring and
the isobutyl group give characteristic shifts [2].

Key Considerations for Researchers

Azeotrope Handling: Be aware that ester-alcohol mixtures can form azeotropes, making final

purification challenging. Literature suggests investigating extractive distillation or pressure-swing
distillation if such azeotropes are encountered [7].

Solvent Selection for Formulation: Isobutyl salicylate is compatible with a wide range of solvents,
including ethanol and isopropyl myristate (IPM), for preparing pre-dilutions in lab settings [1].

Regulatory Compliance: For product development, adhere to the usage limits and guidelines set by
the International Fragrance Association (IFRA) and other relevant regulatory bodies [1] [2].
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Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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